Cas no 2649002-88-8 (1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene)

• Product Name: 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene
• CAS No: 2649002-88-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6080669
• PubChem ID: 165640292
• Update Time: 2025-10-28

1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene
• EN300-1815701
• 2649002-88-8

• Inchi： 1S/C13H15NO3/c1-3-17-11-5-4-10(8-12(11)16-2)13(6-7-13)14-9-15/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： BSUQIGSGHJHVFD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CC1)N=C=O)OCC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene

Introduction to 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene (CAS No. 2649002-88-8)

1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649002-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include an ethoxy group, a methoxy group, and a terminal isocyanate functional group attached to a cyclopropyl ring. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of biologically active molecules.

The isocyanate group (–N=C=O) is particularly noteworthy due to its high reactivity and its ability to participate in various chemical transformations. In pharmaceutical research, isocyanates are often utilized as key building blocks for the construction of complex molecular architectures. The cyclopropyl moiety further enhances the structural complexity and potential for conformational flexibility, which can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of derived compounds.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene, facilitating its application in drug discovery programs. Researchers have leveraged modern catalytic systems and green chemistry principles to improve yields and reduce environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision, expanding the chemical space accessible through this precursor.

The methoxy group (–OCH₃) and ethoxy group (–OCH₂CH₃) present in the molecule contribute to its solubility profile and interaction with biological targets. These groups can serve as hydrogen bond donors or acceptors, influencing binding affinity and selectivity in drug design. Moreover, the methoxy group is frequently incorporated into pharmacophores due to its stability under various metabolic conditions, making it a desirable feature for orally bioavailable compounds.

In the realm of medicinal chemistry, derivatives of 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene have been explored for their potential therapeutic effects. The cyclopropyl ring, being a small cyclic structure, can introduce steric constraints that may enhance binding interactions with protein targets. This has led to investigations into its utility in developing small-molecule inhibitors or modulators for diseases such as cancer, inflammation, and neurodegenerative disorders.

One particularly exciting area of research involves the use of isocyanates in polymer chemistry and materials science. While not directly related to pharmaceutical applications, the ability to form polymers or copolymers through polyaddition reactions with diamines or other nucleophiles has opened up new avenues for material design. These polymers exhibit unique mechanical properties and can be functionalized with therapeutic agents, paving the way for advanced drug delivery systems.

The synthesis of 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene typically involves multi-step organic transformations starting from readily available aromatic precursors. Key steps often include halogenation followed by nucleophilic substitution or metal-catalyzed coupling reactions. The introduction of the isocyanate group is typically achieved through halogen-metal exchange followed by reaction with phosgene or other carbonylating agents under controlled conditions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene and potential biological targets. These studies help predict binding modes, affinity scores, and possible side reactions, enabling rational drug design. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are crucial for confirming structural integrity and purity during synthesis.

The growing interest in cyclopropyl-containing compounds stems from their unique electronic properties and metabolic stability. The strained three-membered ring can influence electronic distribution across the molecule, affecting reactivity and interaction with biological systems. This has spurred efforts to develop novel synthetic routes that allow for selective introduction or modification of cyclopropyl units.

In conclusion,1-ethoxy-4-(1-isocyanatocyclopropyl)-2-methoxybenzene represents a versatile intermediate with broad applications in pharmaceutical research. Its structural features—particularly the isocyanate group—make it a valuable tool for constructing complex biologically active molecules. Ongoing research continues to uncover new synthetic strategies and potential therapeutic applications, solidifying its importance in modern drug discovery efforts.